Cas no 81869-18-3 (Aspartic acid, N-(3-carboxy-1-oxo-3-sulfopropyl)-N-octadecenyl-, tetrasodium salt)

Aspartic acid, N-(3-carboxy-1-oxo-3-sulfopropyl)-N-octadecenyl-, tetrasodium salt structure
81869-18-3 structure
Product name:Aspartic acid, N-(3-carboxy-1-oxo-3-sulfopropyl)-N-octadecenyl-, tetrasodium salt
CAS No:81869-18-3
MF:C26H41NNa4O10S
MW:651.628531217575
CID:987204
PubChem ID:6441957

Aspartic acid, N-(3-carboxy-1-oxo-3-sulfopropyl)-N-octadecenyl-, tetrasodium salt Chemical and Physical Properties

Names and Identifiers

    • Aspartic acid, N-(3-carboxy-1-oxo-3-sulfopropyl)-N-octadecenyl-, tetrasodium salt
    • tetrasodium,(2S)-2-[(3-carboxylato-3-sulfonatopropanoyl)-[(E)-octadec-1-enyl]amino]butanedioate
    • n-(3-carboxy-1-oxo-3-sulfopropyl)-n-octadecenyl-dl-aspartic aci tetrasodium
    • n-(3-carboxy-1-oxo-3-sulfopropyl)-n-octadecenyl-dl-aspartic aci tetrasodium salt
    • Aspartic acid,N-(3-carboxy-1-oxo-3-sulfopropyl)-N-octadecenyl-,tetrasodium salt
    • 81869-18-3
    • Aspartic acid, N-(3-carboxy-1-oxo-3-sulfopropyl)-N-octadecen-1-yl-, sodium salt (1:4)
    • OVSNCCHFVLZIHF-GVRTZLACSA-J
    • Inchi: 1S/C26H45NO10S.4Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(21(25(31)32)19-24(29)30)23(28)20-22(26(33)34)38(35,36)37;;;;/h17-18,21-22H,2-16,19-20H2,1H3,(H,29,30)(H,31,32)(H,33,34)(H,35,36,37);;;;/q;4*+1/p-4/t21-,22?;;;;/m0..../s1
    • InChI Key: OVSNCCHFVLZIHF-GVRTZLACSA-J
    • SMILES: CCCCCCCCCCCCCCCCC=CN(C(CC(=O)[O-])C(=O)[O-])C(=O)CC(C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 651.20419481g/mol
  • Monoisotopic Mass: 651.20419481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 20
  • Complexity: 821
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 206Ų

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